Cas no 2137729-59-8 (Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate)

• Product Name: Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate
• CAS No: 2137729-59-8
• MF: C₁₁H₁₁FNNaO₃S
• MW: 279.263116121292
• CID: 6180886
• PubChem ID: 165953960
• Update Time: 2025-06-11

Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate
• EN300-724678
• 2137729-59-8
• Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate

• Inchi： 1S/C11H12FNO3S.Na/c12-10-4-3-8(17(15)16)7-9(10)11(14)13-5-1-2-6-13;/h3-4,7H,1-2,5-6H2,(H,15,16);/q;+1/p-1
• InChI Key： GGKWSLSAYAZEJM-UHFFFAOYSA-M
• SMILES： S(C1=CC=C(C(=C1)C(N1CCCC1)=O)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 279.03413683g/mol
• Monoisotopic Mass: 279.03413683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų

Additional information on Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate

Introduction to Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate (CAS No. 2137729-59-8)

Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate (CAS No. 2137729-59-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various pharmacologically active molecules. Its molecular structure incorporates both fluorine and pyrrolidine moieties, which are known for their ability to enhance the bioavailability and metabolic stability of drug candidates.

The 4-fluoro substituent in the molecule contributes to its lipophilicity, making it an attractive candidate for drug design. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate pharmacokinetic properties, such as solubility and metabolic clearance. In contrast, the 3-(pyrrolidine-1-carbonyl) group introduces a polar functional moiety that can improve binding affinity to biological targets. This combination of features makes Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate a versatile intermediate in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for various diseases, including cancer and inflammatory disorders. Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate has been explored as a key building block in the synthesis of kinase inhibitors, which are essential in targeting aberrant signaling pathways involved in tumor growth and progression. The presence of both fluorine and pyrrolidine groups in this compound allows for fine-tuning of its interactions with biological targets, thereby enhancing its therapeutic efficacy.

One of the most compelling aspects of Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate is its role in the development of next-generation antiviral agents. The fluoro group has been shown to improve the antiviral activity of several drugs by increasing their resistance to metabolic degradation. Additionally, the pyrrolidine moiety can facilitate optimal binding to viral proteases and polymerases, which are critical for viral replication. This has led to several promising candidates being evaluated in preclinical studies for their potential against emerging viral threats.

The compound's sulfinate functional group also contributes to its versatility as a synthetic intermediate. Sulfinate groups are known for their ability to participate in nucleophilic substitution reactions, allowing for further functionalization and diversification of molecular structures. This property makes Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate a valuable tool in medicinal chemistry for constructing complex drug candidates with tailored pharmacological profiles.

Recent advancements in computational chemistry have further highlighted the potential of Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate in drug discovery. Molecular modeling studies have demonstrated that this compound can effectively interact with target proteins through both hydrophobic and polar interactions. The precise positioning of the fluorine and pyrrolidine moieties within the binding pocket allows for strong binding affinities, which is essential for therapeutic efficacy. These insights have guided the design of novel analogs with improved pharmacokinetic properties.

The synthesis of Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also minimize unwanted byproducts, making the synthesis more sustainable and scalable.

In conclusion, Sodium 4-fluoro-3-(pyrrolidine-1-carbonyl)benzene-1-sulfinate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate in the development of innovative therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow even further.